molecular formula C5H6N2O2 B8749300 3-Diazopentane-2,4-dione

3-Diazopentane-2,4-dione

Cat. No.: B8749300
M. Wt: 126.11 g/mol
InChI Key: PSRWGDPVEXOIFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Diazopentane-2,4-dione is a useful research compound. Its molecular formula is C5H6N2O2 and its molecular weight is 126.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H6N2O2

Molecular Weight

126.11 g/mol

IUPAC Name

3-diazopentane-2,4-dione

InChI

InChI=1S/C5H6N2O2/c1-3(8)5(7-6)4(2)9/h1-2H3

InChI Key

PSRWGDPVEXOIFO-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(=[N+]=[N-])C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1-L round-bottomed flask was charged with acetylacetone (S1) (10.25 mL, 100 mmol, 1.0 equiv) and acetonitrile (600 mL). p-Acetamidobenzene sulfonyl azide (p-ABSA)(J. S. Baum et al., Synth. Commun. 17, 1709 (1987) (24.0 g, 100 mmol, 1.0 equiv) was added and the reaction was cooled to 0° C. Triethylamine (NEt3) (41.8 mL, 300 mmol, 3 equiv) was added dropwise and the reaction was warmed to rt for 1 hour. The resulting suspension was filtered through a fitted funnel and concentrated. The obtained residue was triturated with 1:1 ether:petroleum ether and the precipitated white solids were removed via filtration. Solvents were removed in vacuo providing analytically pure S2 as a yellow oil in quantitative yield. Spectral data matched those reported in the literature (Z.-B. Chem et al., J. Org. Chem. 74, 903 (2009)).
Quantity
10.25 mL
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
41.8 mL
Type
reactant
Reaction Step Three

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